Cas no 2197734-99-7 (6-[(4,4-Difluorocyclohexyl)oxy]pyridine-3-carbonitrile)

• Product Name: 6-[(4,4-Difluorocyclohexyl)oxy]pyridine-3-carbonitrile
• CAS No: 2197734-99-7
• MF: C₁₂H₁₂F₂N₂O
• MW: 238.233289718628
• CID: 5325114
• Update Time: 2025-05-20

6-[(4,4-Difluorocyclohexyl)oxy]pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-[(4,4-difluorocyclohexyl)oxy]pyridine-3-carbonitrile
• 6-(4,4-difluorocyclohexyl)oxypyridine-3-carbonitrile
• 6-[(4,4-Difluorocyclohexyl)oxy]pyridine-3-carbonitrile

• Inchi： 1S/C12H12F2N2O/c13-12(14)5-3-10(4-6-12)17-11-2-1-9(7-15)8-16-11/h1-2,8,10H,3-6H2
• InChI Key： MDSFRVZASXQYBJ-UHFFFAOYSA-N
• SMILES： FC1(CCC(CC1)OC1C=CC(C#N)=CN=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 303
• XLogP3: 2.8
• Topological Polar Surface Area: 45.9

Additional information on 6-[(4,4-Difluorocyclohexyl)oxy]pyridine-3-carbonitrile

Comprehensive Overview of 6-[(4,4-Difluorocyclohexyl)oxy]pyridine-3-carbonitrile (CAS No. 2197734-99-7)

6-[(4,4-Difluorocyclohexyl)oxy]pyridine-3-carbonitrile (CAS No. 2197734-99-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a pyridine-3-carbonitrile core substituted with a 4,4-difluorocyclohexyloxy group, making it a valuable intermediate in drug discovery and material science. Its unique structural attributes contribute to its versatility in synthetic applications, particularly in the development of bioactive molecules.

The compound's chemical properties include a molecular weight of approximately 254.25 g/mol and a distinct solubility profile, which varies depending on the solvent system. Researchers often explore its reactivity in cross-coupling reactions and nucleophilic substitutions, leveraging its cyano group for further functionalization. The presence of fluorine atoms enhances its metabolic stability, a feature highly sought after in medicinal chemistry for improving drug candidates' pharmacokinetics.

In recent years, 6-[(4,4-Difluorocyclohexyl)oxy]pyridine-3-carbonitrile has been studied for its potential role in kinase inhibitor development, a hot topic in oncology research. Kinase inhibitors are pivotal in targeted cancer therapies, and this compound's scaffold offers a promising starting point for designing novel therapeutics. Additionally, its application in agrochemical formulations has been explored, particularly in developing next-generation pesticides with improved efficacy and environmental safety.

The market demand for 6-[(4,4-Difluorocyclohexyl)oxy]pyridine-3-carbonitrile has risen due to its utility in high-value synthetic pathways. Pharmaceutical companies and contract research organizations (CROs) frequently seek this compound for lead optimization and structure-activity relationship (SAR) studies. Its commercial availability in various purity grades, including >98% HPLC purity, ensures its suitability for diverse research needs.

From an SEO perspective, common queries related to this compound include "synthesis of 6-[(4,4-Difluorocyclohexyl)oxy]pyridine-3-carbonitrile," "CAS 2197734-99-7 applications," and "suppliers of pyridine-3-carbonitrile derivatives." Addressing these search intents, this article highlights the compound's synthetic routes, such as the Pd-catalyzed coupling of halogenated pyridines with difluorocyclohexanol derivatives, followed by cyanation. These methods are optimized for high yield and scalability, catering to industrial and academic researchers alike.

Environmental and regulatory considerations are also critical when working with 6-[(4,4-Difluorocyclohexyl)oxy]pyridine-3-carbonitrile. While it is not classified as a hazardous substance under major regulatory frameworks, proper handling protocols are recommended to ensure workplace safety. Researchers are advised to consult Safety Data Sheets (SDS) and adhere to good laboratory practices (GLP) when using this compound.

Looking ahead, the future of 6-[(4,4-Difluorocyclohexyl)oxy]pyridine-3-carbonitrile lies in its integration into green chemistry initiatives. Innovations such as solvent-free synthesis and catalytic recycling are being investigated to minimize waste and energy consumption. As sustainability becomes a priority in chemical manufacturing, this compound's role in eco-friendly processes is expected to expand.

In summary, 6-[(4,4-Difluorocyclohexyl)oxy]pyridine-3-carbonitrile (CAS No. 2197734-99-7) is a multifaceted compound with broad applications in drug discovery, agrochemicals, and material science. Its structural features, combined with its synthetic accessibility, make it a valuable asset for researchers aiming to develop innovative solutions in these fields. By staying updated on the latest advancements and market trends, stakeholders can fully leverage its potential.